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Compound Focus: Disodium pamoate monohydrate

CAS No.: 71607-30-2

Cat. No.: S949911

Get Quote

Chemical & Physical Properties

The table below summarizes the fundamental characteristics of Pamoic Acid Disodium Salt Monohydrate

from the search results.

Property Details

CAS Number (Monohydrate) 71607-30-2 [1] [2]

CAS Number (Anhydrous) 6640-22-8 [3] [4] [5]

Molecular Formula C₂₃H₁₄Na₂O₆·H₂O [3] [1]

Molecular Weight 450.36 g/mol [3] [1]

Purity >98.0% (HPLC) [3] [4]

Appearance White to Yellow powder to crystal [3]

Storage Room temperature (recommended in a cool, dark place <15°C) [3]
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Pharmacological Profile

Pamoic Acid Disodium Salt is recognized in pharmacology for two primary roles:

Drug Salt Formulation: The pamoate ion (derived from pamoic acid) is commonly used as a

counterion for drug compounds. Its structure allows for hydrogen bonding, which can significantly
affect the dissolution rate and stability of active pharmaceutical ingredients (APIs) [6]. This application

is mentioned in the context of improving solubility and acting as a stabilizer in oral drug delivery
systems [1].

GPR35 Agonist: This compound is a potent and well-characterized agonist for the orphan G protein-
coupled receptor GPR35 [5]. The biological activity data is summarized in the table below.

Biological Activity Parameter Value / Effect

GPR35 Agonist (EC₅₀) 79 nM [5]

ERK1/2 Activation (EC₅₀) 65 nM [5]

GPR35 Internalization (EC₅₀) 22 nM [5]

β-arrestin2 Recruitment Potent activity [5]

In Vivo Effect Antinociceptive (pain-blocking) activity [5]

This pharmacological pathway can be visualized as follows:
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Pamoic Acid activates GPR35, triggering downstream signaling events that result in an antinociceptive

effect.

Experimental Context

While a full, step-by-step protocol is not available, one search result provides a real-world example of its

application in an experimental setting.

Use in Microencapsulation: In a protocol for preparing microcapsules, Pamoic Acid Disodium Salt
Monohydrate was used alongside Poly(lactic-co-glycolic acid) (PLGA) and Poly(vinyl alcohol) (PVA) in

an organic solvent system involving Dichloromethane (DCM) and Benzyl Alcohol (BnOH) [7]. This
context suggests its utility in creating sustained-release drug delivery systems.

Key Insights for Researchers
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The data indicates that Pamoic Acid Disodium Salt Monohydrate is more than just an inert salt former; it is a

potent and specific biological activator of GPR35. When formulating with this compound, you should be

aware that it may introduce unintended pharmacological activity due to its strong GPR35 agonist effects [5].

Its ability to modulate drug dissolution is a key property for formulation scientists aiming to control drug

release profiles [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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